Cas no 441798-39-6 (Macitentan Impurity 51)

• Product Name: Macitentan Impurity 51
• CAS No: 441798-39-6
• MF: C₂₀H₂₂Br₂N₆O₄S
• MW: 602.29948091507
• CID: 6638561
• Update Time: 2024-01-15

Macitentan Impurity 51 Chemical and Physical Properties

Names and Identifiers

• Macitentan Impurity 51

• Inchi： 1S/C20H22Br2N6O4S/c1-2-3-8-27-33(29,30)28-18-17(14-4-6-15(21)7-5-14)19(26-13-25-18)31-9-10-32-20-23-11-16(22)12-24-20/h4-7,11-13,27H,2-3,8-10H2,1H3,(H,25,26,28)
• InChI Key： FAYAMAAFPRXGJT-UHFFFAOYSA-N
• SMILES： S(NC1C(C2=CC=C(Br)C=C2)=C(OCCOC2=NC=C(Br)C=N2)N=CN=1)(NCCCC)(=O)=O

Experimental Properties

• Density: 1.637±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 698.4±65.0 °C(Predicted)
• pka: 4.99±0.50(Predicted)